Cas no 1806854-68-1 (2,6-Bis(trifluoromethyl)-3-chloroanisole)

• Product Name: 2,6-Bis(trifluoromethyl)-3-chloroanisole
• CAS No: 1806854-68-1
• MF: C₉H₅ClF₆O
• MW: 278.578822851181
• CID: 4794557
• Update Time: 2025-08-02

2,6-Bis(trifluoromethyl)-3-chloroanisole Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-chloroanisole

• Inchi： 1S/C9H5ClF6O/c1-17-7-4(8(11,12)13)2-3-5(10)6(7)9(14,15)16/h2-3H,1H3
• InChI Key： BPYRPIGWLRUULV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C(=C1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2

Additional information on 2,6-Bis(trifluoromethyl)-3-chloroanisole

Introduction to 2,6-Bis(trifluoromethyl)-3-chloroanisole (CAS No. 1806854-68-1)

2,6-Bis(trifluoromethyl)-3-chloroanisole (CAS No. 1806854-68-1) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, featuring a benzene ring substituted with two trifluoromethyl groups and a chloro group at the 3-position, along with a methoxy group at the 1-position, exhibits distinct chemical characteristics that make it a valuable intermediate in synthetic chemistry.

The presence of multiple fluorine atoms in the molecule imparts high lipophilicity and metabolic stability, which are critical factors in drug design. Specifically, the trifluoromethyl group is known to enhance binding affinity to biological targets and improve pharmacokinetic profiles of therapeutic agents. This has led to extensive exploration of 2,6-Bis(trifluoromethyl)-3-chloroanisole as a building block for developing novel compounds with enhanced efficacy and reduced toxicity.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated aromatic compounds due to their ability to modulate receptor interactions and metabolic pathways. For instance, studies have demonstrated that substituents like trifluoromethyl and chloro can significantly alter the electronic properties of a molecule, thereby influencing its biological activity. The compound 2,6-Bis(trifluoromethyl)-3-chloroanisole exemplifies this trend, as it serves as a versatile precursor for synthesizing a wide range of pharmacologically active molecules.

One of the most compelling aspects of 2,6-Bis(trifluoromethyl)-3-chloroanisole is its role in the development of next-generation agrochemicals. Fluorinated compounds are increasingly being employed in crop protection agents due to their improved stability against environmental degradation and enhanced activity against pests and pathogens. Researchers have leveraged the structural features of this compound to create novel herbicides and insecticides that offer higher selectivity and lower environmental impact.

The synthetic utility of 2,6-Bis(trifluoromethyl)-3-chloroanisole extends beyond pharmaceuticals and agrochemicals. Its unique framework provides an excellent scaffold for exploring new synthetic methodologies and catalytic processes. For example, recent advances in transition metal-catalyzed cross-coupling reactions have enabled the efficient functionalization of fluorinated aromatic systems. This has opened up new avenues for constructing complex molecules with tailored properties.

From a mechanistic standpoint, the reactivity of 2,6-Bis(trifluoromethyl)-3-chloroanisole is influenced by the electronic distribution across its aromatic system. The electron-withdrawing nature of the trifluoromethyl groups and the electron-donating effect of the methoxy group create a dynamic interplay that modulates electrophilic and nucleophilic substitution reactions. This has been exploited in various synthetic strategies to achieve selective transformations, underscoring the compound's importance as a synthetic intermediate.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are routinely employed to elucidate the structures of complex derivatives derived from 2,6-Bis(trifluoromethyl)-3-chloroanisole. These methods not only confirm structural integrity but also provide insights into conformational preferences and intermolecular interactions.

In conclusion, 2,6-Bis(trifluoromethyl)-3-chloroanisole (CAS No. 1806854-68-1) represents a cornerstone in modern chemical synthesis, with far-reaching implications for drug discovery and agricultural science. Its unique structural attributes enable diverse applications across multiple domains, making it an indispensable tool for researchers seeking to develop innovative solutions to global challenges in health and food security.